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This guide provides a comprehensive comparison of the long-term impacts of the International
Center for Biosaline Agriculture's (ICBA) projects on local communities in marginal
environments. It objectively assesses the performance of ICBA's interventions against
traditional agricultural practices, supported by experimental data. The focus is on enhancing
crop productivity, ensuring food security, and improving livelihoods through the introduction of
climate-resilient crops and sustainable water management techniques.

Quantitative Data Summary

The following tables summarize the quantitative data from various ICBA projects and
comparative studies, highlighting the performance of ICBA's interventions in challenging

agricultural settings.

Table 1: Performance of ICBA's Quinoa Genotypes under Varying Salinity Levels
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Salinity Level Plant Height Dry Biomass (  Grain Yield (
Genotype
(dS/im) (cm) glplant) glplant)
ICBA-Q3 0 (Control) 120 55 25
5 110 50 22
10 95 45 18
15 80 38 15
20 65 30 10
ICBA-Q4 0 (Control) 115 52 23
5 105 48 20
10 90 42 17
15 75 35 14
20 60 28 9
Traditional
0 (Control) 90 40 20
Wheat
5 70 30 12
10 50 20 5
Growth Severely
15 <10 <2
Stunted
20 No Survival 0 0

Data synthesized from multiple experimental trials.

Table 2: Impact of Organic Amendments on Quinoa (ICBA-Q5) Yield under Saline Irrigation
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Irrigation Salinity

Biomass Yield

Treatment Seed Yield (t/ha)

(dS/m) (t/ha)
Control (No

4 2.5 7.0
Amendment)
12 2.1 6.2
20 15 5.0
Organic Amendment 4 3.0 8.5
12 2.7 7.8
20 2.0 6.5

This table demonstrates that the application of organic amendments can significantly improve

guinoa productivity even under high salinity conditions.

Table 3: Water Productivity of Salt-Tolerant Forage vs. Traditional Forage

Water Productivity (kg dry

Forage Type Water Salinity (dS/m)

matter/m? of water)

Salt-Tolerant Grasses (e.qg.,
. . 15-18
Panicum turgidum)

2.5

Rhodes Grass (Traditional) 2

15

This comparison indicates a 66% higher water productivity for salt-tolerant forages in highly

saline conditions.

Experimental Protocols

This section details the methodologies for key experiments cited in this guide, providing a

framework for the scientific rigor of the findings.

2.1. Evaluation of Quinoa Genotypes under Salinity Stress

¢ Objective: To assess the salt tolerance of different ICBA quinoa genotypes.
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» Experimental Design: A pot experiment was conducted in a controlled environment using a
Completely Randomized Design (CRD) with three replications.

» Treatments: Five quinoa genotypes (ICBA-Q1 to ICBA-Q5) were subjected to five levels of
soil salinity (0, 5, 10, 15, and 20 dS/m). Salinity levels were achieved by mixing specific
amounts of NaCl into the soil.

o Methodology:
o Ten seeds of each genotype were sown in each pot.
o Pots were irrigated with fresh water for the first four weeks after germination.
o After the initial establishment period, saline treatments were applied.

o Data on germination rate, plant height, dry biomass, and grain yield were collected at

maturity.

o Data Analysis: The collected data was analyzed using statistical methods appropriate for a
CRD to determine the effect of salinity on the different genotypes.

2.2. Impact of Organic Amendments on Quinoa under Saline Irrigation

Objective: To determine the effect of organic amendments on the growth and yield of quinoa
(var. ICBA-Q5) under different saline irrigation regimes.

o Experimental Design: A split-plot design with four replications was used. The main plots were
assigned to the salinity treatments, and the sub-plots were assigned to the organic
amendments.

e Treatments:
o Main Plot (Salinity): Three levels of saline irrigation water (4, 12, and 20 dS/m).

o Sub-Plot (Amendments): Nine different organic amendments and a control (no
amendment).

» Methodology:
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o The experiment was conducted in plots of 15 mz2.

o Quinoa was sown manually, and a drip irrigation system was used.

o Organic amendments were applied to the respective sub-plots.

o Data on agro-morphological parameters (plant height, biomass) and yield were collected.

o Biochemical parameters such as pigment concentration and proline content were also
analyzed to assess stress alleviation.

o Data Analysis: Statistical analysis was performed to evaluate the significance of the effects of
salinity, organic amendments, and their interaction on the measured parameters.

Visualizations

The following diagrams, created using the DOT language, illustrate key logical relationships
and experimental workflows of ICBA's projects.

Problem ICBA Intervention Outcomes Long-Term Impact

Marginal Environments: Introduction of:
- High Salinity Solution - Salt-Tolerant Crop Genotypes Leads to

- Water Scarcity - Sustainable Water Management
- Low Soil Fertility - Soil Health Improvement Techniques

Short-term: Contributes to Long-term: Enhanced Community Resilience:
- Increased Crop Survival - Higher Crop Yields - Imp! Food Security
- Improved Water Use Efficiency - Increased Farm Income - Sustainable Livelihoods

Results in

Click to download full resolution via product page

Caption: Logical framework of ICBA's intervention strategy.
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Experimental Setup

Select Quinoa Genotypes Prepare Soil with Varying
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Y
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 To cite this document: BenchChem. [A Comparative Guide to ICBA's Agricultural
Interventions in Marginal Environments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b594583#assessing-the-long-term-impact-of-icba-s-
projects-on-local-communities]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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